Cas no 88657-28-7 (Acetic acid, 2,2'-[(4-formyl-1,2-phenylene)bis(oxy)]bis-)

Acetic acid, 2,2'-[(4-formyl-1,2-phenylene)bis(oxy)]bis- structure
88657-28-7 structure
Product Name:Acetic acid, 2,2'-[(4-formyl-1,2-phenylene)bis(oxy)]bis-
CAS No:88657-28-7
MF:C11H10O7
MW:254.192903995514
CID:625287
PubChem ID:22904616
Update Time:2025-04-19

Acetic acid, 2,2'-[(4-formyl-1,2-phenylene)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2,2'-[(4-formyl-1,2-phenylene)bis(oxy)]bis-
    • 2-[2-(carboxymethoxy)-4-formylphenoxy]acetic acid
    • DTXSID10628835
    • 88657-28-7
    • 2,2'-[(4-Formyl-1,2-phenylene)bis(oxy)]diacetic acid
    • SCHEMBL14787928
    • Inchi: 1S/C11H10O7/c12-4-7-1-2-8(17-5-10(13)14)9(3-7)18-6-11(15)16/h1-4H,5-6H2,(H,13,14)(H,15,16)
    • InChI Key: UNMGNKFTTQYBMB-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=C(C=O)C=CC=1OCC(=O)O

Computed Properties

  • Exact Mass: 254.04265265g/mol
  • Monoisotopic Mass: 254.04265265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 110Ų
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